1-(4-fluorobenzoyl)-3,5-dimethylpiperidine
Overview
Description
1-(4-fluorobenzoyl)-3,5-dimethylpiperidine, also known as FDP, is a chemical compound that has been used in scientific research for its potential therapeutic properties. This compound belongs to the piperidine class of compounds and has a molecular weight of 259.33 g/mol. In
Mechanism of Action
The exact mechanism of action of 1-(4-fluorobenzoyl)-3,5-dimethylpiperidine is not fully understood. However, it is believed to act as a sodium channel blocker, which may contribute to its anticonvulsant and analgesic properties. This compound may also modulate the release of neurotransmitters such as dopamine and serotonin, which may contribute to its potential use in the treatment of drug addiction.
Biochemical and Physiological Effects:
This compound has been shown to have anticonvulsant and analgesic effects in animal models. It has also been shown to reduce the severity of withdrawal symptoms in animal models of opioid and cocaine addiction. This compound has been found to have low toxicity and is well-tolerated in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of 1-(4-fluorobenzoyl)-3,5-dimethylpiperidine is its potential therapeutic applications in the treatment of drug addiction and withdrawal symptoms. This compound has also been shown to have low toxicity and is well-tolerated in animal studies. One limitation of this compound is its limited availability and high cost.
Future Directions
There are several future directions for the study of 1-(4-fluorobenzoyl)-3,5-dimethylpiperidine. One direction is to further investigate its potential therapeutic applications in the treatment of drug addiction and withdrawal symptoms. Another direction is to explore its potential use in the treatment of other neurological disorders such as epilepsy and neuropathic pain. Additionally, the development of more efficient and cost-effective synthesis methods for this compound could increase its availability for scientific research.
Scientific Research Applications
1-(4-fluorobenzoyl)-3,5-dimethylpiperidine has been studied for its potential therapeutic properties in various scientific research studies. It has been shown to have anticonvulsant and analgesic properties in animal models. This compound has also been studied for its potential use in the treatment of drug addiction and withdrawal symptoms. It has been shown to reduce the severity of withdrawal symptoms in animal models of opioid and cocaine addiction.
Properties
IUPAC Name |
(3,5-dimethylpiperidin-1-yl)-(4-fluorophenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18FNO/c1-10-7-11(2)9-16(8-10)14(17)12-3-5-13(15)6-4-12/h3-6,10-11H,7-9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JGSLWDATJNUNQD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)C(=O)C2=CC=C(C=C2)F)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701200070 |
Source
|
| Record name | Methanone, (3,5-dimethyl-1-piperidinyl)(4-fluorophenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701200070 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
330469-26-6 |
Source
|
| Record name | Methanone, (3,5-dimethyl-1-piperidinyl)(4-fluorophenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=330469-26-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methanone, (3,5-dimethyl-1-piperidinyl)(4-fluorophenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701200070 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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